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Compound of Interest

Compound Name: 9-Methylhypoxanthine

Cat. No.: B1460637

This guide provides a comprehensive technical overview of 9-Methylhypoxanthine, a crucial
methylated purine derivative. Designed for researchers, chemists, and drug development
professionals, this document delves into the molecule's core chemical properties, synthesis
methodologies, analytical characterization, and its emerging role in biochemical research and
medicinal chemistry. By synthesizing foundational knowledge with practical, field-proven
insights, this guide aims to serve as an essential resource for leveraging 9-
Methylhypoxanthine in advanced scientific applications.

Core Molecular Profile: Structure and
Physicochemical Properties

Understanding the fundamental structure and properties of 9-Methylhypoxanthine is the
cornerstone of its application. It is structurally defined as a hypoxanthine molecule with a
methyl group covalently bonded to the nitrogen at position 9 of the purine ring.[1][2] This
methylation significantly alters its electronic properties and steric profile compared to its parent
compound, hypoxanthine, influencing its solubility, reactivity, and biological interactions.

Chemical Structure

The structural identity of 9-Methylhypoxanthine is rooted in its bicyclic purine core, consisting
of a pyrimidine ring fused to an imidazole ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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